Cas no 1146080-30-9 (2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide)

• Product Name: 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
• CAS No: 1146080-30-9
• MF: C₁₄H₁₆ClFN₂O₂
• MW: 298.740446090698
• CID: 1202530
• PubChem ID: 45786569
• Update Time: 2024-11-03

2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]acetamide
• 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
• 2-chloro-N-(1-(4-fluorobenzoyl)piperidin-3-yl)acetamide
• 2-chloro-N-[1-(4-fluorobenzoyl)piperidin-3-yl]acetamide
• SBB075703
• 2-chloro-N-{1-[(4-fluorophenyl)carbonyl](3-piperidyl)}acetamide
• Acetamide, 2-chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]-
• 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetaMide, 98+%, C14H16ClFN2O2, MW: 298.75
• AKOS015941414
• DTXSID801191626
• DB-303303
• 1146080-30-9

• MDL： MFCD11915913
• Inchi： 1S/C14H16ClFN2O2/c15-8-13(19)17-12-2-1-7-18(9-12)14(20)10-3-5-11(16)6-4-10/h3-6,12H,1-2,7-9H2,(H,17,19)
• InChI Key： RALPZPVUEMBDDM-UHFFFAOYSA-N
• SMILES： ClCC(NC1CN(C(C2C=CC(=CC=2)F)=O)CCC1)=O

Computed Properties

• Exact Mass: 298.0884336g/mol
• Monoisotopic Mass: 298.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines